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Compound of Interest

Compound Name: AChE-IN-24

Cat. No.: B12406777

For Researchers, Scientists, and Drug Development Professionals

Introduction

AChE-IN-24 is a novel, high-potency, selective acetylcholinesterase (AChE) inhibitor under
investigation for its potential therapeutic application in neurodegenerative diseases, particularly
Alzheimer's disease. By inhibiting AChE, AChE-IN-24 aims to increase the levels of the
neurotransmitter acetylcholine in the brain, which is crucial for memory and cognitive functions.
These application notes provide recommended dosages, experimental protocols, and relevant
biological pathways for the use of AChE-IN-24 in rodent models.

Mechanism of Action

AChE-IN-24 acts as a reversible inhibitor of the acetylcholinesterase enzyme. This enzyme is
responsible for the breakdown of acetylcholine in the synaptic cleft. By blocking the active site
of AChE, AChE-IN-24 increases the concentration and duration of action of acetylcholine,
thereby enhancing cholinergic neurotransmission. This mechanism is central to its potential
efficacy in ameliorating cognitive deficits associated with Alzheimer's disease.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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